BENGHE Foundational & Exploratory

Check Availability & Pricing

Metabolites of Azoxystrobin in Environmental
Samples: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (Z2)-Azoxystrobin

Cat. No.: B601239
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This technical guide provides a comprehensive overview of the metabolites of the widely used
fungicide azoxystrobin found in various environmental compartments. It details the primary
degradation pathways, summarizes quantitative data on the occurrence of these metabolites,
and outlines the experimental protocols for their analysis. This information is crucial for
understanding the environmental fate and potential impact of azoxystrobin.

Introduction to Azoxystrobin and its Environmental
Fate

Azoxystrobin is a broad-spectrum systemic fungicide belonging to the strobilurin class. Its
mode of action involves the inhibition of mitochondrial respiration in fungi.[1] Due to its
extensive use in agriculture, residues of azoxystrobin and its metabolites are detected in
various environmental matrices, including soil, water, and sediment.[2][3] The environmental
persistence and transformation of azoxystrobin are influenced by several factors, primarily
hydrolysis, photolysis, and microbial degradation.[2][4][5] Understanding the formation and
occurrence of its metabolites is essential for a complete environmental risk assessment.

Major Metabolites of Azoxystrobin

The degradation of azoxystrobin in the environment leads to the formation of several key
metabolites. The most significant of these are:
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e Azoxystrobin acid (R234886): Formed through the hydrolysis of the methyl ester group of the

parent compound.[4][5] It is considered a major metabolite in soil and aquatic systems.[6]

e Z-isomer of Azoxystrobin (R230310): A geometric isomer of azoxystrobin that can be formed

through photo-isomerization.[7]

e R401553 and R402173: Further degradation products identified in soil metabolism studies.

[7]

A comprehensive list of identified metabolites is provided in the table below.

Table 1: Major Metabolites of Azoxystrobin and their Formation Pathways

Metabolite Code

Chemical Name

Formation
Pathway(s)

Environmental
Compartment(s)
Where Found

(E)-2-{2-[6-(2-

cyanophenox rimid  Hydrolysis, Microbial
R234886 -y P Ypy yerow ) Soil, Water, Sediment
in-4-yloxy]phenyl}-3- degradation
methoxyacrylic acid
Methyl (2)-2-{2-[6-(2-
cyanophenox rimid  Photolysis (Photo-
R230310 .y P Y)py ) y _( Soil, Water
in-4-yloxy]phenyl}-3- isomerization)
methoxyacrylate
4-(2-
R401553 cyanophenoxy)-6- Microbial degradation Soll
hydroxypyrimidine
2-[6-(2-
cyanophenoxy)pyrimid ) ] ] )
R402173 Microbial degradation Sall

in-4-yloxy]benzoic

acid
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Quantitative Data on Azoxystrobin and its
Metabolites in Environmental Samples

The concentrations of azoxystrobin and its metabolites in the environment can vary significantly
depending on application rates, environmental conditions, and the specific matrix being
analyzed. The following tables summarize reported concentrations in soil and water.

Table 2: Concentrations of Azoxystrobin and its Metabolites in Soil Samples

) Limit of
. Concentration o
Compound Matrix Determination Reference(s)
Range (mgl/kg)
(LOD) (mgl/kg)
Azoxystrobin Sail Not specified 0.02 [7]
R234886 Soll Not specified 0.02 [7]
R230310 Soil Not specified 0.02 [7]
R401553 Soll Not specified 0.01 [7]
R402173 Soil Not specified 0.01 [7]

Table 3: Concentrations of Azoxystrobin and its Metabolites in Water Samples

Concentration

Compound Matrix Reference(s)
Range (pg/L)

Azoxystrobin Surface Water 0.06 - 29.7 [3]

Azoxystrobin Groundwater 0.01-0.1 [3]

R234886 Tile Drains upto 2.1 [31[8]

Experimental Protocols for Analysis

The analysis of azoxystrobin and its metabolites in environmental samples typically involves
extraction, clean-up, and instrumental analysis using chromatographic techniques.
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Sample Extraction from Soil

Objective: To extract azoxystrobin and its metabolites from soil matrices.

Protocol:

Weigh a representative aliquot of the soil sample (e.g., 20 g) into an extraction vessel.[9]

e Add an extraction solvent. A common solvent mixture is 75:25 methanol:1M hydrochloric acid
or 75:25 methanol:water.[7][9]

o Shake the mixture for a specified period (e.g., 30 minutes).[9]

o Centrifuge the sample to separate the solid and liquid phases.[9]

» Collect the supernatant (the liquid extract).

* Repeat the extraction process on the soil pellet for exhaustive extraction.
o Combine the supernatants for the subsequent clean-up step.
Liquid-Liquid Partitioning for Clean-up
Objective: To remove interfering substances from the crude extract.
Protocol:

o Take an aliquot of the combined extract.

Add an acidified sodium chloride solution and dichloromethane.[7][9]

Vortex the mixture to partition the analytes into the organic phase (dichloromethane).[7]

Centrifuge to separate the aqueous and organic layers.[7]

Collect the lower dichloromethane layer.[7]

Repeat the partitioning step with fresh dichloromethane.[7]
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o Combine the dichloromethane extracts.[7]

» Evaporate the combined extract to dryness under a stream of nitrogen.[7]

Instrumental Analysis by HPLC-MS/MS

Objective: To separate, identify, and quantify azoxystrobin and its metabolites.
Protocol:

o Reconstitute the dried extract in a suitable mobile phase (e.g., 50:50 water:acetonitrile with
0.4% v/v glacial acetic acid).[7]

« Inject an aliquot of the reconstituted sample into the HPLC-MS/MS system.
» HPLC Conditions (Example):
o Column: C18 reverse-phase column.[10]

o Mobile Phase: A gradient of water and acetonitrile, both containing a small percentage of
formic acid (e.g., 0.1%).[10]

o Flow Rate: 200 - 400 pL/min.[10]
e MS/MS Conditions (Example):
o lonization Mode: Electrospray lonization (ESI), positive or negative mode.[11]

o Detection: Multiple Reaction Monitoring (MRM) for targeted analysis of specific parent and
daughter ions for each analyte.

Degradation Pathway of Azoxystrobin

The degradation of azoxystrobin in the environment is a complex process involving multiple
pathways. The following diagram illustrates the key transformation processes.
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Caption: Degradation pathway of azoxystrobin in the environment.

Conclusion

This technical guide has provided a detailed overview of the metabolites of azoxystrobin in
environmental samples. The primary metabolite, azoxystrobin acid (R234886), is formed
through hydrolysis and is a key indicator of azoxystrobin degradation in soil and water.
Photolysis and microbial activity also contribute to the transformation of azoxystrobin into
various other byproducts. The provided experimental protocols offer a foundation for the
reliable detection and quantification of these compounds. A thorough understanding of the
formation and fate of these metabolites is critical for assessing the overall environmental
impact of azoxystrobin use. Further research is needed to establish a more comprehensive
guantitative database of these metabolites in a wider range of environmental matrices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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